1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone
Overview
Description
1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone, also known as NSPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. NSPA belongs to the class of organic compounds known as ketones and is synthesized using a multi-step process. In
Scientific Research Applications
1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone has shown potential therapeutic applications in various fields of scientific research. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. 1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone has been shown to be effective in treating various types of infections caused by bacteria and viruses.
Mechanism of Action
The mechanism of action of 1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cell growth. 1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of certain enzymes involved in the inflammatory response. 1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone has also been shown to inhibit the growth of cancer cells by inducing apoptosis. Additionally, 1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone has been shown to have antiviral properties, making it a potential treatment for viral infections.
Advantages and Limitations for Lab Experiments
1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. 1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone has also been shown to be effective in a range of experimental conditions, making it a versatile tool for scientific research. However, there are also limitations to the use of 1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone in lab experiments. It can be difficult to control the concentration of 1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone in experimental systems, and it may have off-target effects on other cellular processes.
Future Directions
There are several future directions for the study of 1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone. One area of research is the development of 1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone-based therapies for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research is the development of 1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone-based therapies for the treatment of viral infections. Additionally, further studies are needed to fully understand the mechanism of action of 1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone and to identify potential off-target effects.
properties
IUPAC Name |
1-(benzenesulfonyl)-3-naphthalen-2-ylsulfanylpropan-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16O3S2/c20-17(14-24(21,22)19-8-2-1-3-9-19)13-23-18-11-10-15-6-4-5-7-16(15)12-18/h1-12H,13-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXQMHXLTCIAAMD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CC(=O)CSC2=CC3=CC=CC=C3C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Naphthylsulfanyl)-3-(phenylsulfonyl)acetone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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